2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-methylphenoxy)methyl]furan-2-yl]-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C26H24N4O3/c1-19-7-9-21(10-8-19)31-18-22-11-12-24(32-22)25-28-23(17-27)26(33-25)30-15-13-29(14-16-30)20-5-3-2-4-6-20/h2-12H,13-16,18H2,1H3
• InChI Key: OMLMSMYXPJLGRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC=C(O2)C3=NC(=C(O3)N4CCN(CC4)C5=CC=CC=C5)C#N
• Molecular Formula: C26H24N4O3
• Molecular Weight: 440.5 g/mol
• CAS No.: 931317-42-9

Description

2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile is a heterocyclic compound featuring:

• A 4-phenylpiperazin-1-yl group at position 5, contributing to receptor-binding affinity (common in CNS-targeting drugs).
• A furan-2-yl substituent at position 2, modified with a 4-methylphenoxymethyl group, which may enhance lipophilicity and metabolic stability.

Biological Activity

The compound 2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its synthesis, biological evaluations, mechanisms of action, and therapeutic potentials based on diverse research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps include the preparation of furan and oxazole intermediates, followed by their coupling under controlled conditions. Common reagents include organometallic catalysts and bases such as potassium carbonate, with solvents like dichloromethane facilitating the process.

Biological Activity Overview

Research into the biological activity of this compound indicates various therapeutic potentials, primarily in oncology and neuropharmacology. The following sections detail specific activities observed in studies.

Anticancer Activity

Several studies have reported the anticancer potential of oxazole derivatives similar to the compound . For instance, derivatives with furan rings have shown significant cytotoxic effects against various cancer cell lines. In particular, modifications in substituents have been found to enhance activity significantly; for example, the introduction of electron-withdrawing groups has been correlated with increased antiproliferative efficacy .

Table 1: Anticancer Activity Comparison

Compound	Cell Line	IC50 (µM)	Reference
2-{5-[(4-Methylphenoxy)methyl]furan-2-yl}-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile	A549	10
Similar Oxazole Derivative	HT-29	8
Furan Analog	MCF7	12

Neuropharmacological Effects

The compound has also been studied for its neuropharmacological properties. Its structural similarity to known piperazine derivatives suggests potential interactions with serotonin receptors, which may influence mood and anxiety disorders. Preliminary studies indicate that modifications to the piperazine moiety can enhance binding affinity and selectivity towards specific receptor subtypes .

The mechanism by which this compound exerts its biological effects involves interaction with specific molecular targets. It is hypothesized that it may inhibit enzymes or modulate receptor activity involved in critical signaling pathways. For example, compounds with similar structures have been shown to inhibit cyclooxygenases (COX) and lipoxygenases (LOX), which are crucial in inflammatory processes .

Case Studies

Several case studies have illustrated the therapeutic potential of related compounds:

• Case Study on Anticancer Efficacy : A study evaluating a series of oxazole derivatives demonstrated that modifications at the 5-position significantly enhanced anticancer activity across multiple cell lines, indicating a structure-activity relationship that could be exploited in drug design .
• Neuropharmacological Assessment : Another investigation focused on the effects of piperazine-containing compounds on behavioral models in rodents showed promise in reducing anxiety-like behaviors, suggesting potential applications in treating anxiety disorders .

Scientific Research Applications

Medicinal Applications

The compound has shown potential in several therapeutic areas:

Antidepressant Activity

Research indicates that derivatives of piperazine compounds exhibit antidepressant-like effects. The piperazine moiety in this compound may interact with serotonin receptors, potentially enhancing mood and alleviating symptoms of depression. A study demonstrated that compounds with similar structures showed significant activity in animal models of depression .

Anticancer Properties

The oxazole ring present in this compound has been linked to anticancer activity. Research has shown that oxazole derivatives can inhibit tumor growth by interfering with cellular signaling pathways involved in cancer progression. In vitro studies have suggested that the compound may induce apoptosis in cancer cells through these mechanisms .

Neuroprotective Effects

The furan ring is known for its neuroprotective properties. Compounds containing furan have been studied for their ability to protect neuronal cells from oxidative stress and neurotoxicity. This suggests that the compound could be beneficial in neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

Case Studies and Research Findings

Several studies have documented the biological activities and potential applications of this compound:

Case Study 1: Antidepressant Effects

A study published in Pharmacology Biochemistry and Behavior highlighted the antidepressant effects of similar piperazine derivatives, suggesting that modifications to the structure could enhance efficacy against depressive disorders .

Case Study 2: Anticancer Activity

In a research article from Cancer Letters, compounds similar to this one were found to inhibit cancer cell proliferation significantly, demonstrating their potential as therapeutic agents in oncology .

Case Study 3: Neuroprotection

Research featured in Neuroscience Letters indicated that furan-containing compounds exhibit protective effects against neuronal damage induced by oxidative stress, supporting the hypothesis that this compound may also offer neuroprotective benefits.

Comparison with Similar Compounds

Structural and Functional Comparisons with Analogous Compounds

Core Heterocyclic Variations

a) Oxazole vs. Thiazole Derivatives

• Target Compound : The oxazole core (1,3-oxazole-4-carbonitrile) is less polarizable than thiazole due to the absence of sulfur. This may reduce π-stacking interactions but improve solubility .
• Compounds : Thiazole-based analogs (e.g., compound 4 and 5) exhibit triclinic symmetry (Pī) and near-planar conformations, except for a perpendicular fluorophenyl group. This structural rigidity contrasts with the target’s oxazole, which may adopt different conformational dynamics .

b) Pyrimidine Derivatives

• : Pyrimidine-5-carbonitrile derivatives (e.g., compound 3) feature a six-membered ring, offering more hydrogen-bonding sites.

Substituent Analysis

a) Piperazine Modifications

• Target Compound : The 4-phenylpiperazine group is a hallmark of serotonin/dopamine receptor ligands. Its phenyl group enhances hydrophobic interactions.
• Compound : 5-[4-(2-Fluorobenzoyl)piperazin-1-yl]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile replaces phenyl with a fluorobenzoyl group. Fluorination increases electronegativity and may improve blood-brain barrier penetration but reduce metabolic stability compared to the target’s phenyl group .

b) Aryl Substituents

• Target Compound: The 4-methylphenoxymethyl-furan group balances lipophilicity (via methylphenoxy) and steric bulk.

Data Tables

Table 1. Structural Comparison of Key Analogs

Compound Name	Core Structure	Piperazine Substituent	Aryl Substituent	Key Properties	Reference
Target Compound	1,3-Oxazole-4-carbonitrile	4-Phenylpiperazin-1-yl	5-[(4-Methylphenoxy)methyl]furan-2-yl	High lipophilicity, planar core	—
Compound	1,3-Oxazole-4-carbonitrile	4-(2-Fluorobenzoyl)	2-(2-Fluorophenyl)	Enhanced BBB penetration
Compound 4	Thiazole	N/A	4-Chlorophenyl/4-Fluorophenyl	Triclinic symmetry, planar
Compound	Piperazine-linked oxadiazole	4-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]benzenesulfonyl}	Furan-2-yl	Sulfonyl linker, conformational flexibility

Research Implications

• Receptor Binding : The phenylpiperazine group suggests CNS activity, while fluorinated analogs () may exhibit higher selectivity but shorter half-lives .
• Synthetic Scalability : Lessons from ’s high-yield furan synthesis could streamline the target’s production .